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Compound of Interest

Compound Name: 1-Indanol

Cat. No.: B7721596

(R)-1-Indanol is a valuable chiral building block in the synthesis of numerous pharmaceuticals
and fine chemicals. Its stereospecific production is of significant interest to researchers in drug
development and organic synthesis. This document provides detailed application notes and
protocols for the enantioselective synthesis of (R)-1-Indanol via asymmetric reduction of 1-
indanone, focusing on both chemical and biocatalytic methodologies.

Introduction

The asymmetric synthesis of chiral alcohols is a cornerstone of modern organic chemistry.
(R)-1-Indanol, in particular, serves as a key intermediate in the synthesis of various bioactive
molecules. The primary route to enantiomerically pure (R)-1-Indanol involves the asymmetric
reduction of the prochiral ketone, 1-indanone. This can be achieved through two main
approaches: chiral metal- or organo-catalysis, and biocatalysis

 To cite this document: BenchChem. [Enantioselective Synthesis of (R)-1-Indanol: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7721596#enantioselective-synthesis-of-r-1-indanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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